Cas no 34532-68-8 (Arnicolide D)

Arnicolide D structure

Product Name:Arnicolide D

CAS No:34532-68-8

MF:C₁₉H₂₄O₅

MW:332.3909

CID:319161

PubChem ID:182199

Update Time:2024-10-29

Arnicolide D Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,2-methyl-,(3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester
- [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl] 2-methylprop-2-enoate
- Arnicolide D
- 11alpha,13-Dihydrohelenalin methacrylate
- 6-O-Methacryloyl-11alpha,13-dihydrohelenalin
- Plenolin methacrylate
- CID 101306911
- (3aR)-4,4a,7aalpha,8,9,9aalpha-Hexahydro-4alpha-(methacryloyloxy)-3beta,4abeta,8alpha-trimethylazuleno[6,5-b]furan-2,5(3H,3aalphaH)-dione
- 11,13-Dihydrohelenalin methacrylate
- 11alpha,13-dihydrohelenalinmethacrylate
- [(1S,3aR,5R
- E80741
- ArnicolideD
- 2-Propenoic acid, 2-methyl-, 2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8- trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (3S-(3alpha,3abeta,4beta,4aalpha,7abeta,8beta,9abeta))-
- CHEBI:182268
- MS-25004
- DTXSID40188078
- Methacryl-dihydrohelenalin (Arnicolide D)
- 34532-68-8
- NS00094700
- NCGC00347858-02
- CHEMBL187998
- [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]uran-9-yl] 2-methylprop-2-enoate
- CS-0100262
- AKOS030632142
- HY-N6843
- DA-50709
- (3S,3AR,4S,4AR,7AR,8R,9AR)-3,4A,8-TRIMETHYL-2,5-DIOXO-3H,3AH,4H,7AH,8H,9H,9AH-AZULENO[6,5-B]FURAN-4-YL 2-METHYLPROP-2-ENOATE
- Inchi： 1S/C19H24O5/c1-9(2)17(21)24-16-15-11(4)18(22)23-13(15)8-10(3)12-6-7-14(20)19(12,16)5/h6-7,10-13,15-16H,1,8H2,2-5H3/t10-,11+,12+,13-,15-,16+,19+/m1/s1
- InChI Key： NZESEVTYUVXOTC-APDQSUQKSA-N
- SMILES： O1C([C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]1([H])C([H])=C([H])C([C@@]1(C([H])([H])[H])[C@@]2([H])OC(C(=C([H])[H])C([H])([H])[H])=O)=O)=O

Computed Properties

Exact Mass: 332.16242
Monoisotopic Mass: 332.162374
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 648
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 332.4
XLogP3: 2.1
Topological Polar Surface Area: 69.7

Experimental Properties

Color/Form: Powder
Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 481°C at 760 mmHg
Flash Point: 211.3°C
Refractive Index: 1.532
Solubility: Almost insoluble (0.04 g/l) (25 º C),
PSA: 69.67

Arnicolide D Pricemore >>

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